2-chloro-N-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]benzamide

• IUPAC Name: 2-chloro-N-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]benzamide
• InChI: InChI=1S/C15H20ClN3O2/c1-18-8-10-19(11-9-18)14(20)6-7-17-15(21)12-4-2-3-5-13(12)16/h2-5H,6-11H2,1H3,(H,17,21)
• InChI Key: CHMOOXDRUYFUSQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)CCNC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H20ClN3O2
• Molecular Weight: 309.79 g/mol

Description

2-chloro-N-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]benzamide is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a benzamide core substituted with a chloro group and a piperazine ring. The presence of these functional groups imparts specific chemical properties and potential biological activities to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-chloro-N-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]benzamide typically involves multiple steps. One common method includes the reaction of 2-chlorobenzoyl chloride with 4-methylpiperazine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane under reflux conditions. The resulting intermediate is then reacted with 3-oxopropylamine to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-chloro-N-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]benzamide undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding sulfoxides or sulfones, and reduction reactions to yield amines or alcohols.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to produce the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic (HCl) or basic (NaOH) aqueous solutions.

Major Products

Substitution: Formation of substituted benzamides.

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Hydrolysis: Formation of carboxylic acids and amines.

Scientific Research Applications

2-chloro-N-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]benzamide has been explored for various scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Studied for its potential therapeutic effects, including anti-tubercular activity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]benzamide involves its interaction with specific molecular targets. The compound may act as an inhibitor of certain enzymes or receptors, thereby modulating biological pathways. For example, it has been shown to inhibit tyrosine kinases, which play a crucial role in cell signaling and proliferation . The piperazine ring and benzamide core are essential for its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

Imatinib: A well-known tyrosine kinase inhibitor used in the treatment of leukemia.

Prochlorperazine: A phenothiazine derivative with a similar piperazine ring structure, used as an antiemetic and antipsychotic.

Uniqueness

2-chloro-N-[3-(4-methylpiperazin-1-yl)-3-oxopropyl]benzamide is unique due to its specific substitution pattern and the presence of both a chloro group and a piperazine ring. This combination imparts distinct chemical and biological properties, making it a valuable compound for research and potential therapeutic applications.